Cas no 436091-66-6 (2-4-(2H-1,2,3,4-tetrazol-5-yl)phenoxyacetic acid)

• Product Name: 2-4-(2H-1,2,3,4-tetrazol-5-yl)phenoxyacetic acid
• CAS No: 436091-66-6
• MF: C₉H₈N₄O₃
• MW: 220.184821128845
• MDL: MFCD03700264
• CID: 3147056
• PubChem ID: 822287
• Update Time: 2025-04-21

2-4-(2H-1,2,3,4-tetrazol-5-yl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(1H-Tetrazol-5-yl)-phenoxy]-acetic acid
• 2-4-(2H-1,2,3,4-tetrazol-5-yl)phenoxyacetic acid
• SCHEMBL3524146
• EN300-309051
• CS-0245678
• BAS 03576774
• Oprea1_305114
• 2-(4-(2H-1,2,3,4-tetrazol-5-yl)phenoxy)acetic acid
• 859-571-7
• AP-970/41072257
• STL508352
• 436091-66-6
• 2-(4-(1H-1,2,3,4-tetraazol-5-yl)phenoxy)acetic acid
• 2-[4-(1H-1,2,3,4-TETRAAZOL-5-YL)PHENOXY]ACETIC ACID
• SR-01000318213
• AKOS000297015
• 2-[4-(2H-tetrazol-5-yl)phenoxy]acetic acid
• [4-(1H-tetraazol-5-yl)phenoxy]acetic acid
• SR-01000318213-1
• Z1000491
• 2-[4-(2H-1,2,3,4-tetrazol-5-yl)phenoxy]acetic acid
• AKOS000112624
• [4-(1H-tetrazol-5-yl)phenoxy]acetic acid
• Oprea1_408554

• MDL： MFCD03700264
• Inchi： 1S/C9H8N4O3/c14-8(15)5-16-7-3-1-6(2-4-7)9-10-12-13-11-9/h1-4H,5H2,(H,14,15)(H,10,11,12,13)
• InChI Key： XUUQYDIKEDGMQC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C2N=NNN=2)=CC=1

Computed Properties

• Exact Mass: 220.05964013Da
• Monoisotopic Mass: 220.05964013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives